3,5-Dimethyl-4-{[(4-nitrophenyl)sulfonyl]methyl}isoxazole

• IUPAC Name: 3,5-dimethyl-4-[(4-nitrophenyl)sulfonylmethyl]-1,2-oxazole
• InChI: InChI=1S/C12H12N2O5S/c1-8-12(9(2)19-13-8)7-20(17,18)11-5-3-10(4-6-11)14(15)16/h3-6H,7H2,1-2H3
• InChI Key: QKPLKLROIBCMJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C12H12N2O5S
• Molecular Weight: 296.30 g/mol

Description

3,5-Dimethyl-4-{[(4-nitrophenyl)sulfonyl]methyl}isoxazole (4-NPSM) is an isoxazole derivative that has been widely studied for its potential applications in various scientific research fields. It is a heterocyclic compound with a molecular weight of 263.3 g/mol and a melting point of 118-120°C. 4-NPSM has been used in a variety of studies due to its unique properties, including its ability to be synthesized in a variety of ways, its ability to act as a catalyst in certain reactions, and its potential as an inhibitor of certain enzymes.

Scientific Research Applications

Metalation and Electrophilic Quenching of Isoxazoles

The study by Balasubramaniam, Mirzaei, and Natale (1990) explores the metalation and electrophilic quenching of isoxazoles, which is relevant for the synthesis of derivatives like 3,5-Dimethyl-4-{[(4-nitrophenyl)sulfonyl]methyl}isoxazole. This process provides a direct entry to thioalkyl derivatives of isoxazoles, which are significant in various chemical syntheses (Balasubramaniam et al., 1990).

Tautomerism of Heteroaromatic Compounds

Boulton and Katritzky (1961) investigated the tautomerism in isoxazoles, which is crucial for understanding the chemical behavior of compounds like 3,5-Dimethyl-4-{[(4-nitrophenyl)sulfonyl]methyl}isoxazole. Their research helps to understand how these compounds behave in different solvents and their basicity (Boulton & Katritzky, 1961).

Investigation in the Isoxazole Series

Sokolov and Setkina (1969) conducted a study focusing on isotopic exchange and nuclear magnetic resonance (NMR) spectroscopy in isoxazole derivatives. This research is relevant to understanding the molecular structure and reactivity of 3,5-Dimethyl-4-{[(4-nitrophenyl)sulfonyl]methyl}isoxazole (Sokolov & Setkina, 1969).

Synthesis of Novel Sulfonamide Derivatives

Filimonov et al. (2006) described the synthesis of novel sulfonamide derivatives starting from 3,5-dimethylisoxazole. This research provides insights into synthetic pathways that could be relevant for the synthesis of 3,5-Dimethyl-4-{[(4-nitrophenyl)sulfonyl]methyl}isoxazole (Filimonov et al., 2006).

Synthesis and Biological Evaluation of Isoxazole Derivatives

Hassan et al. (2019) synthesized and evaluated the biological activity of various isoxazole derivatives, shedding light on the potential pharmacological applications of 3,5-Dimethyl-4-{[(4-nitrophenyl)sulfonyl]methyl}isoxazole (Hassan et al., 2019).

Reactivity of Isoxazoles with S-nucleophiles

Bruschi, Moccia, and Adamo (2011) investigated the reactivity of isoxazole compounds with S-nucleophiles, which is significant for understanding the chemical properties of 3,5-Dimethyl-4-{[(4-nitrophenyl)sulfonyl]methyl}isoxazole (Bruschi et al., 2011).